4-methyl-2-(pyrrolidin-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-methyl-2-pyrrolidin-1-yl-6-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C19H23F3N6/c1-14-12-17(25-18(24-14)28-6-2-3-7-28)27-10-8-26(9-11-27)16-5-4-15(13-23-16)19(20,21)22/h4-5,12-13H,2-3,6-11H2,1H3
• InChI Key: CVFHUMQNBASYNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC2)N3CCN(CC3)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C19H23F3N6
• Molecular Weight: 392.4 g/mol

Description

The compound appears to contain several functional groups and rings, including a pyrrolidine ring, a pyrimidine ring, a pyridine ring, and a piperazine ring. Pyrrolidine is a five-membered nitrogen heterocycle that is widely used in medicinal chemistry. Pyrimidine is a six-membered ring with two nitrogen atoms, and pyridine is a six-membered ring with one nitrogen atom. Piperazine is a six-membered ring containing two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrrolidine ring could be formed from different cyclic or acyclic precursors. The pyrimidine and pyridine rings might be introduced through reactions with appropriate precursors.

Molecular Structure Analysis

The structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and increases the three-dimensional coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The compound’s reactivity would depend on the specific functional groups present. For example, the pyrrolidine ring might undergo reactions at the nitrogen atom or at the carbon atoms adjacent to the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the pyrrolidine ring might affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with biological targets such as proteins or enzymes in specific ways determined by its structure.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This might include optimizing the synthesis process, studying the compound’s reactivity, or investigating its biological activity.